1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid dihydrochloride
Description
“1-(2-aminoethyl)piperidine-4-carboxylic acid dihydrochloride” is a compound that has some similarities with the requested compound . It has a molecular weight of 245.15 and is a powder at room temperature .
Synthesis Analysis
While specific synthesis methods for “1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid dihydrochloride” are not available, there are general methods for the synthesis of related compounds. For instance, piperazine derivatives can be synthesized through cyclization of 1,2-diamine derivatives with sulfonium salts .
Molecular Structure Analysis
The molecular structure of “1-(2-aminoethyl)piperidine-4-carboxylic acid dihydrochloride” includes a piperidine ring, which is a six-membered ring with one nitrogen atom .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid dihydrochloride involves the reaction of 2-aminoethylhydrazine with ethyl acetoacetate to form 1-(2-aminoethyl)-3-oxobutan-1-amine, which is then cyclized with hydrazine hydrate to form 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid. The resulting acid is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-aminoethylhydrazine", "ethyl acetoacetate", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 2-aminoethylhydrazine with ethyl acetoacetate in ethanol to form 1-(2-aminoethyl)-3-oxobutan-1-amine.", "Step 2: Cyclization of 1-(2-aminoethyl)-3-oxobutan-1-amine with hydrazine hydrate in ethanol to form 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid.", "Step 3: Reaction of 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid with hydrochloric acid to form the dihydrochloride salt of 1-(2-aminoethyl)-1H-pyrazole-4-carboxylic acid." ] } | |
CAS RN |
2742652-50-0 |
Molecular Formula |
C6H11Cl2N3O2 |
Molecular Weight |
228.1 |
Purity |
95 |
Origin of Product |
United States |
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